Cas no 1316221-86-9 (3-Bromo-5-((1-(methylsulfonyl)piperidin-3-yl)methyl)pyridine)

• Product Name: 3-Bromo-5-((1-(methylsulfonyl)piperidin-3-yl)methyl)pyridine
• CAS No: 1316221-86-9
• MF: C₁₂H₁₇BrN₂O₂S
• MW: 333.244580984116
• MDL: MFCD19691571
• CID: 4694230
• Update Time: 2025-06-09

3-Bromo-5-((1-(methylsulfonyl)piperidin-3-yl)methyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-((1-(methylsulfonyl)piperidin-3-yl)methyl)pyridine
• 3-bromo-5-[(1-methanesulfonylpiperidin-3-yl)methyl]pyridine
• 3-Bromo-5-(1-methanesulfonyl-piperidin-3-ylmethyl)-pyridine

• MDL： MFCD19691571
• Inchi： 1S/C12H17BrN2O2S/c1-18(16,17)15-4-2-3-10(9-15)5-11-6-12(13)8-14-7-11/h6-8,10H,2-5,9H2,1H3
• InChI Key： SOFYLIWRBMELKK-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)CC1CN(CCC1)S(C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 369
• Topological Polar Surface Area: 58.6

Additional information on 3-Bromo-5-((1-(methylsulfonyl)piperidin-3-yl)methyl)pyridine

Introduction to 3-Bromo-5-((1-(methylsulfonyl)piperidin-3-yl)methyl)pyridine (CAS No. 1316221-86-9)

3-Bromo-5-((1-(methylsulfonyl)piperidin-3-yl)methyl)pyridine, with the CAS number 1316221-86-9, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a brominated pyridine ring and a substituted piperidine moiety. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications, particularly in drug discovery and development.

The 3-bromo substitution on the pyridine ring is a key feature of this compound, as it can influence the compound's reactivity and biological activity. Bromine, being a halogen, can participate in various chemical reactions, such as nucleophilic substitution and elimination reactions. This makes 3-Bromo-5-((1-(methylsulfonyl)piperidin-3-yl)methyl)pyridine a versatile starting material for the synthesis of more complex molecules with potential therapeutic applications.

The presence of the (1-(methylsulfonyl)piperidin-3-yl)methyl group is another critical aspect of this compound's structure. The piperidine ring, substituted with a methylsulfonyl group, introduces additional complexity and functionality. The methylsulfonyl group (SO₂Me) is known for its ability to enhance the lipophilicity and metabolic stability of molecules, which are important considerations in drug design. This group can also influence the compound's binding affinity to specific biological targets, such as receptors or enzymes.

In recent years, there has been a growing interest in the use of compounds like 3-Bromo-5-((1-(methylsulfonyl)piperidin-3-yl)methyl)pyridine for their potential therapeutic effects. Research has shown that this compound and its derivatives exhibit promising activity against various biological targets, including enzymes involved in signal transduction pathways and receptors implicated in neurological disorders. For instance, studies have demonstrated that compounds with similar structural features can modulate the activity of kinases, which are key enzymes in cellular signaling processes.

The pharmacological properties of 3-Bromo-5-((1-(methylsulfonyl)piperidin-3-yl)methyl)pyridine have been explored in several preclinical studies. These studies have focused on understanding the compound's mechanism of action, its pharmacokinetic profile, and its potential therapeutic applications. One notable area of research involves the investigation of this compound's ability to inhibit specific kinases, such as protein kinase C (PKC) and mitogen-activated protein kinases (MAPKs). These kinases play crucial roles in various cellular processes, including cell proliferation, differentiation, and apoptosis.

Beyond its potential as a direct therapeutic agent, 3-Bromo-5-((1-(methylsulfonyl)piperidin-3-yl)methyl)pyridine is also being studied as a tool compound in chemical biology. Tool compounds are used to probe biological systems and understand the function of specific proteins or pathways. By using this compound to modulate the activity of target proteins, researchers can gain insights into disease mechanisms and identify new therapeutic targets.

In addition to its biological applications, the synthesis of 3-Bromo-5-((1-(methylsulfonyl)piperidin-3-yl)methyl)pyridine has been optimized to improve yield and purity. Various synthetic routes have been developed to access this compound efficiently. One common approach involves the bromination of a pyridine derivative followed by the introduction of the piperidine moiety through a suitable coupling reaction. The choice of synthetic method depends on factors such as cost-effectiveness, scalability, and environmental impact.

The safety profile of 3-Bromo-5-((1-(methylsulfonyl)piperidin-3-yl)methyl)pyridine is another important consideration in its development as a pharmaceutical candidate. Preclinical toxicity studies have shown that this compound exhibits acceptable safety margins at relevant doses. However, ongoing research is necessary to fully understand its long-term effects and potential side effects.

In conclusion, 3-Bromo-5-((1-(methylsulfonyl)piperidin-3-yl)methyl)pyridine (CAS No. 1316221-86-9) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for drug discovery efforts targeting various biological pathways. As research continues to advance our understanding of this compound's properties and potential uses, it holds significant promise for contributing to the development of new therapeutic strategies.